6-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H8N2OS/c15-11-9-6-10(8-4-2-1-3-5-8)16-12(9)14-7-13-11/h1-7H,(H,13,14,15)
• InChI Key: DOGYRNXYBVJXFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(S2)N=CNC3=O
• Molecular Formula: C12H8N2OS
• DSSTOX Substance ID: DTXSID10350563
• Molecular Weight: 228.27 g/mol
• CAS No.: 35970-78-6

Description

6-phenylthieno[2,3-d]pyrimidin-4(3H)-one (PTPD) is a heterocyclic compound that has been studied for its potential applications in scientific research. It has been used in a variety of laboratory experiments to investigate its synthesis method, mechanism of action, biochemical and physiological effects, and potential advantages and limitations. Additionally, this paper will provide an overview of potential future directions for research involving PTPD.

Scientific Research Applications

Antimicrobial Properties

6-Phenylthieno[2,3-d]pyrimidin-4(3H)-one derivatives exhibit antimicrobial activities. For instance, compounds synthesized using 6-(imidazo[1,2-a]pyridin-2-yl)-5-methyl-3-phenylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione demonstrated moderate activity against bacteria like S. aureus, E. coli, and B. subtilis. Specifically, these derivatives showed a minimal inhibitory concentration (MIC) value against P. aeruginosa lower than the reference drug streptomycin (Vlasov et al., 2022).

Antitumor Activity

Several studies have highlighted the antitumor potential of this compound derivatives. Synthesized compounds exhibited potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). Some derivatives showed activity comparable to doxorubicin, a standard chemotherapy medication (Hafez & El-Gazzar, 2017).

Antioxidant Properties

Compounds incorporating this compound have also been investigated for their antioxidant properties. N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives, for instance, showed significant radical scavenging activities in various in vitro assays (Kotaiah et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit significant antimycobacterial activity against mycobacterium tuberculosis

Mode of Action

It’s known that similar thieno[2,3-d]pyrimidin-4(3h)-ones have demonstrated antimycobacterial activity . This suggests that these compounds may interact with key proteins or enzymes in the Mycobacterium tuberculosis, inhibiting their function and leading to bacterial death.